Cas no 2229131-11-5 (4-(1-ethynylcyclopropyl)-2,2-dimethyl-1,3-dioxolane)

• Product Name: 4-(1-ethynylcyclopropyl)-2,2-dimethyl-1,3-dioxolane
• CAS No: 2229131-11-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 6000859
• PubChem ID: 165679911
• Update Time: 2025-05-20

4-(1-ethynylcyclopropyl)-2,2-dimethyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethynylcyclopropyl)-2,2-dimethyl-1,3-dioxolane
• 2229131-11-5
• EN300-1987879

• Inchi： 1S/C10H14O2/c1-4-10(5-6-10)8-7-11-9(2,3)12-8/h1,8H,5-7H2,2-3H3
• InChI Key： HQPYIYPNFBOZEW-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C1(C#C)CC1

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-(1-ethynylcyclopropyl)-2,2-dimethyl-1,3-dioxolane

Recent Advances in the Study of 4-(1-ethynylcyclopropyl)-2,2-dimethyl-1,3-dioxolane (CAS: 2229131-11-5)

The compound 4-(1-ethynylcyclopropyl)-2,2-dimethyl-1,3-dioxolane (CAS: 2229131-11-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and dioxolane functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

One of the key areas of interest is the compound's role in the development of novel antiviral agents. Researchers have explored its ability to inhibit viral replication by targeting specific enzymes involved in viral RNA synthesis. Preliminary in vitro studies have demonstrated moderate activity against a range of RNA viruses, suggesting that further optimization could yield more potent derivatives. The compound's stability and bioavailability are also under investigation, with early results indicating favorable pharmacokinetic profiles.

In addition to its antiviral potential, 4-(1-ethynylcyclopropyl)-2,2-dimethyl-1,3-dioxolane has been studied for its applications in cancer therapy. Recent findings suggest that the compound may act as a modulator of certain signaling pathways involved in tumor growth and metastasis. Specifically, it has been shown to inhibit the activity of key kinases that are often overexpressed in cancer cells. These findings open new avenues for the development of targeted therapies with reduced side effects compared to conventional chemotherapy.

The synthesis of 4-(1-ethynylcyclopropyl)-2,2-dimethyl-1,3-dioxolane has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, making the compound more accessible for further studies. One such method involves a multi-step process starting from commercially available precursors, with careful optimization of reaction conditions to minimize byproducts. These advancements are critical for scaling up production and facilitating preclinical testing.

Despite these promising developments, challenges remain. The compound's mechanism of action is not yet fully understood, and further mechanistic studies are needed to elucidate its interactions with biological targets. Additionally, while early toxicity studies have shown a favorable safety profile, comprehensive in vivo studies are required to assess its long-term effects. Researchers are also exploring the potential for structural modifications to enhance efficacy and reduce any off-target effects.

In conclusion, 4-(1-ethynylcyclopropyl)-2,2-dimethyl-1,3-dioxolane (CAS: 2229131-11-5) represents a promising candidate for further development in both antiviral and anticancer therapies. Continued research into its pharmacological properties, synthetic accessibility, and therapeutic potential will be essential to fully realize its clinical applications. The compound's unique structural features and preliminary biological activities make it a valuable subject of study in the ongoing quest for innovative pharmaceutical agents.